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Compound of Interest

Compound Name: 2,3-Dimethylpyridine-d9
Cat. No.: B15556901
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of 2,3-Dimethylpyridine-d9, a
deuterated isotopologue of 2,3-Dimethylpyridine. The substitution of hydrogen with deuterium is
a critical technique in various research applications, including mass spectrometry-based
metabolic studies and as internal standards in pharmacokinetic analyses. A precise
understanding of the molecular weight is fundamental for these applications.

Data Summary

The following table summarizes the key quantitative data for 2,3-Dimethylpyridine and its
deuterated form.

Compound Chemical Formula Molar Mass ( g/mol )
2,3-Dimethylpyridine C7HsN 107.1531[1]
2,3-Dimethylpyridine-d9 CsDsoN 116.21[2]
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Experimental Protocols: Molecular Weight
Calculation

The molecular weight of 2,3-Dimethylpyridine-d9 is determined by its chemical formula, which
indicates the number of atoms of each element present in one molecule. The "-d9" designation
signifies that all nine hydrogen atoms in the parent molecule, 2,3-Dimethylpyridine, have been
replaced by their heavy isotope, deuterium.

Methodology:

The calculation of the molecular weight involves summing the atomic weights of all atoms in the
molecule.

¢ Identify the Chemical Formula: The chemical formula for 2,3-Dimethylpyridine is C7HaN.[1]
For the deuterated analog, 2,3-Dimethylpyridine-d9, the formula is C7DsN.

« Obtain Atomic Weights: The standard atomic weights of the constituent elements are utilized:
o Carbon (C): 12.011 u
o Nitrogen (N): 14.007 u
o Deuterium (D): 2.014 u[3][4][5]

¢ Calculate Total Molecular Weight: The molecular weight is the sum of the masses of all
atoms:

o Mass from Carbon: 7 atoms * 12.011 u/atom = 84.077 u
o Mass from Deuterium: 9 atoms * 2.014 u/atom = 18.126 u
o Mass from Nitrogen: 1 atom * 14.007 u/atom = 14.007 u

o Total Molecular Weight: 84.077 u + 18.126 u + 14.007 u = 116.21 u

Visualization of Calculation Logic
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The following diagram illustrates the logical workflow for calculating the molecular weight of
2,3-Dimethylpyridine-d9.

Calculation of 2,3-Dimethylpyridine-d9 Molecular Weight

Start: Identify Compound
2,3-Dimethylpyridine-d9

l

Determine Chemical Formula
C7DoN

l

Obtain Atomic Weights
C: 12.011
D: 2.014
N: 14.007

Calculate Mass Contribution
C:7*12.011 =84.077
D:9*2.014 =18.126
N:1*14.007 = 14.007

Sum Contributions
84.077 + 18.126 + 14.007

Final Molecular Weight
116.21 g/mol

Click to download full resolution via product page

Caption: Logical workflow for molecular weight determination.

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15556901/docs?utm_src=pdf-body#in-depth-technical-guide-determining-the-molecular-weight-of-2-3-dimethylpyridine-d9
https://www.benchchem.com/product/b15556901/docs?utm_src=pdf-body-img#in-depth-technical-guide-determining-the-molecular-weight-of-2-3-dimethylpyridine-d9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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